2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[[5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H22N6O2S/c1-23-11-14(17(22-23)26-3)16-20-21-18(24(16)2)27-12-15(25)19-10-9-13-7-5-4-6-8-13/h4-8,11H,9-10,12H2,1-3H3,(H,19,25)
• InChI Key: ZPQGHPJQIQTENG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C2=NN=C(N2C)SCC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C18H22N6O2S
• Molecular Weight: 386.5 g/mol

Description

2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C18H22N6O2S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

The synthesis of compounds incorporating pyrazole and 1,2,4-triazole derivatives is a notable area of research due to these heterocycles' significant pharmacological potential. The structural combination of pyrazole and 1,2,4-triazole in one molecule is particularly attractive for developing new substances with potential biological activity. One study focused on synthesizing 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, exploring the conditions for obtaining these compounds and their properties. The research highlighted the prospects for the synthetic transformations of these compounds, underlining the biological potential of the obtained structures through molecular docking studies, specifically targeting antifungal activity against 14α-demethylase lanosterol (Fedotov, Hotsulia, & Panasenko, 2022).

Antimicrobial and Antifungal Activities

Compounds with pyrazole and triazole moieties have shown promising antimicrobial and antifungal properties. For instance, new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives were synthesized and assessed for their antimicrobial activity. These studies reveal that the structural modification of pyrazole and triazole derivatives can lead to compounds with significant biological activities, further supporting the exploration of these heterocycles in drug discovery and development (Abunada et al., 2008).

Insecticidal Assessment

Another fascinating application of these compounds is in the development of insecticides. Research into the synthesis of heterocycles incorporating a thiadiazole moiety and their assessment against the cotton leafworm, Spodoptera littoralis, showcases the potential use of these compounds in agricultural pest control. This highlights the versatility of pyrazole and triazole derivatives, extending their applications beyond medicinal chemistry into agriculture (Fadda et al., 2017).